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Compound of Interest

Compound Name: 6-Bromochromone

CAS No.: 51483-92-2

Cat. No.: B1332178

Get Quote

6-Bromochromone, systematically named 6-bromo-4H-chromen-4-one, is a halogenated

derivative of the chromone bicyclic ring system.[1] The chromone core is recognized as a

"privileged structure" in drug discovery, appearing in a multitude of pharmacologically active

compounds with anticancer, anti-inflammatory, and antimicrobial properties. The introduction of

a bromine atom at the 6-position is a strategic synthetic choice; it not only modulates the

electronic properties of the aromatic system but also provides a versatile chemical handle for

further functionalization via cross-coupling reactions, significantly expanding its utility as a

synthetic intermediate.[2] A precise understanding of its three-dimensional structure is

paramount, as the solid-state conformation and packing influence its solubility, stability, and

reactivity, which are critical parameters in both drug development and materials engineering.

Synthesis and Crystallization of 6-Bromochromone
The synthesis of the chromone core is reliably achieved through a well-established pathway

involving the formation of a 1,3-diketone intermediate, followed by an acid-catalyzed

cyclodehydration. The following protocol is a robust method for producing high-purity,

crystalline 6-bromochromone suitable for SC-XRD analysis.
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Part A: Synthesis of 1-(4-Bromo-2-hydroxyphenyl)-3-
(dimethylamino)prop-2-en-1-one
This initial step creates the key precursor for the chromone ring system. The starting material,

4-bromo-2-hydroxyacetophenone, can be synthesized from 3-bromophenol via a Fries

rearrangement or through direct bromination of 2-hydroxyacetophenone.[3]

Experimental Protocol:

Reaction Setup: In a 100 mL round-bottom flask, combine 4-bromo-2-hydroxyacetophenone

(10.0 g, 46.5 mmol) and N,N-dimethylformamide dimethyl acetal (DMF-DMA) (11.1 g, 93.0

mmol).

Reaction Execution: Heat the mixture to 80°C and stir for 4 hours. The reaction progress

should be monitored by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Work-up and Isolation: Allow the reaction mixture to cool to room temperature. Add 50 mL of

water to induce precipitation.

Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the solid with

cold ethanol (2 x 20 mL) and then diethyl ether (2 x 20 mL) to remove residual impurities.

Dry the product under vacuum to yield the enaminone intermediate as a stable solid.

Part B: Cyclization to 6-Bromochromone and
Recrystallization
The enaminone is cyclized under acidic conditions to form the final chromone ring. The

subsequent recrystallization is critical for obtaining single crystals of sufficient quality for

diffraction studies.

Experimental Protocol:

Cyclization: Suspend the enaminone intermediate (from Part A) in a mixture of concentrated

hydrochloric acid (20 mL) and water (80 mL).
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Reaction Execution: Heat the suspension to reflux (approx. 100-105°C) for 2 hours. The

suspension will gradually dissolve and then a new precipitate (6-bromochromone) will form.

Isolation: Cool the mixture to room temperature, then place it in an ice bath for 30 minutes to

maximize precipitation. Collect the crude 6-bromochromone by vacuum filtration and wash

with copious amounts of water until the filtrate is neutral.

Recrystallization for Single Crystals:

Place the crude solid into an Erlenmeyer flask. Add a minimal amount of a suitable

solvent, such as dichloromethane or N,N-dimethylformamide (DMF), to wet the solid.

Gently heat the mixture while stirring, adding small portions of the solvent until the solid

completely dissolves. Avoid excess solvent.

Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.

Slow cooling is essential for the growth of large, well-ordered single crystals.

For optimal crystal growth, a solvent layering technique can be employed, where a

solution of 6-bromochromone in dichloromethane is carefully layered with a less polar

solvent like hexanes. Over several days, slow diffusion will yield colorless, plate-like

crystals.[1]

Single-Crystal X-ray Diffraction (SC-XRD) Analysis
SC-XRD is the definitive technique for determining the precise atomic arrangement within a

crystalline solid. The workflow described below represents a self-validating system for structure

determination.
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Experimental Phase

Data Processing & Structure Solution

1. Crystal Selection & Mounting
Select a well-formed, defect-free crystal.

Mount on a goniometer head.

2. Data Collection
Mount on diffractometer.

Collect diffraction data at low temperature (193 K)
to minimize thermal motion.

3. Data Integration & Scaling
Determine spot intensities and unit cell.

Apply corrections (e.g., Lorentz, polarization).

4. Space Group Determination
Analyze systematic absences in the

diffraction data to identify the space group.

5. Structure Solution
Use direct methods or Patterson function

to find initial atomic positions.

6. Structure Refinement
Refine atomic positions, displacement parameters,

and occupancy against experimental data.
Minimize R-factors.

7. Validation & CIF Generation
Check for geometric consistency and errors.

Generate final Crystallographic Information File (CIF).

Click to download full resolution via product page

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.
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Crystallographic Data and Molecular Geometry
The crystal structure of 6-bromochromone was determined by Staples and Lea in 2005. The

analysis revealed a monoclinic crystal system with the centrosymmetric space group P2₁/c

being ruled out in favor of the non-centrosymmetric space group P2₁. The key crystallographic

parameters, determined at a temperature of 193 K, are summarized below.

Parameter Value Source

Chemical Formula C₉H₅BrO₂ [1]

Formula Weight 225.04 g/mol

Crystal System Monoclinic [1]

Space Group P 1 2₁ 1 (No. 4) [1]

a (Å) 3.9221(11) [1]

b (Å) 5.7229(17) [1]

c (Å) 17.208(5) [1]

α (°) 90 [1]

β (°) 95.447(6) [1]

γ (°) 90 [1]

Volume (Å³) 384.5(2) [1]

Z (Molecules/cell) 2

Temperature (K) 193

Final R-factor (Rgt(F)) 0.038

The molecular structure confirms the planarity of the fused benzopyranone ring system. The

bromine atom lies in the plane of the benzene ring. The bond lengths and angles within the

chromone skeleton are consistent with its aromatic and conjugated character. The C-Br bond

length is a key parameter influencing potential intermolecular interactions.
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Supramolecular Assembly and Crystal Packing
While the primary intramolecular forces define the molecule, the crystal's stability and

properties are governed by intermolecular interactions. In the crystal lattice of 6-
bromochromone, several non-covalent interactions are anticipated to play a crucial role in the

supramolecular assembly.

6-Bromochromone
(Molecule A)

6-Bromochromone
(Molecule B)

Halogen Bonding
(C-Br···O=C) 6-Bromochromone

(Molecule C)

C-H···O Interactions

π-π Stacking
(Aromatic Ring Overlap)

Click to download full resolution via product page

Caption: Key Intermolecular Interactions in the 6-Bromochromone Crystal.

Halogen Bonding: The bromine atom, with its electropositive σ-hole, is a potent halogen

bond donor. It is expected to form directional interactions with electronegative atoms,

primarily the carbonyl oxygen (O=C) of an adjacent molecule. This C-Br···O=C interaction is

a significant force in organizing the crystal packing.

π-π Stacking: The planar, electron-rich chromone ring system facilitates stabilizing π-π

stacking interactions between parallel-displaced molecules. These interactions contribute

significantly to the cohesion of the crystal lattice.

C-H···O Hydrogen Bonds: Weak hydrogen bonds between the aromatic C-H groups and the

carbonyl or ether oxygens of neighboring molecules further stabilize the three-dimensional

network.

The combination of these interactions results in the formation of the observed plate-like crystal

morphology, contrasting with the needle-like habit of its isomer, 3-bromochromone, which

crystallizes in a different (orthorhombic) system due to a different balance of intermolecular

forces.

Conclusion and Future Outlook
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This guide has detailed the definitive crystal structure of 6-bromochromone, grounded in the

primary crystallographic data. The monoclinic (P2₁) structure is defined by a network of

halogen bonds, π-π stacking, and weak C-H···O interactions. The provided protocols for

synthesis and crystallization offer a validated pathway for obtaining high-purity material for

further research. This structural knowledge is foundational for drug development professionals

seeking to modify this scaffold and for scientists exploring its application in functional organic

materials. Future work may involve co-crystallization studies to modulate its physicochemical

properties or computational analyses to further quantify the energetic contributions of the

observed intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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